Cas no 1253180-92-5 (2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)-
• CAS No: 1253180-92-5
• MF: C₁₃H₁₂O₃
• MW: 216.233
• MDL: MFCD00231968
• CID: 4530668
• Update Time: 2025-08-05

2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)-

• MDL： MFCD00231968

Additional information on 2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)-

2-Propenoic Acid, 3-(3-Methyl-2-Benzofuranyl)-, Methyl Ester, (2E)-: A Comprehensive Overview

The compound 2-Propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)- (CAS No. 1253180-92-5) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzofuran ring system and a methyl ester group attached to a propenoic acid moiety. The (E)-configuration at the double bond further adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry, particularly as a component in advanced pesticides and herbicides. The benzofuran ring system is known for its ability to enhance bioavailability and target-specific activity, making it an attractive component in the development of next-generation agrochemicals. Researchers have also explored its role in medicinal chemistry, where its structural features make it a promising candidate for drug delivery systems and as a precursor for bioactive molecules.

The synthesis of 2-propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent esterification to introduce the methyl group. The stereochemistry at the double bond is carefully controlled to ensure the desired (E)-configuration, which is critical for its biological activity.

One of the most intriguing aspects of this compound is its ability to interact with biological systems in a highly specific manner. Studies have shown that it exhibits selective binding to certain proteins and enzymes, making it a valuable tool in pharmacological research. Additionally, its stability under various environmental conditions has made it suitable for use in outdoor applications, such as in agricultural settings where prolonged exposure to sunlight and varying temperatures is common.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of this compound. Initial findings suggest that it has a relatively low environmental footprint compared to traditional agrochemicals, which is a significant advantage in today's increasingly eco-conscious market. However, further studies are needed to fully understand its long-term effects on ecosystems.

In terms of industrial applications, the compound has found use in specialty chemicals and as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis. For instance, it can be used as a starting material for the preparation of biologically active compounds with potential applications in cancer therapy and other areas of medicine.

Looking ahead, the future of 2-propenoic acid, 3-(3-methyl-2-benzofuranyl)-, methyl ester, (2E)- lies in its continued exploration across diverse scientific domains. With ongoing advancements in synthetic methodologies and computational modeling techniques, researchers are expected to uncover new avenues for its application. Its unique combination of structural features and functional properties positions it as a key player in both academic research and industrial development.